Cas no 2228945-10-4 (1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228945-10-4
• MF: C₁₅H₂₁F₂N
• MW: 253.330751180649
• CID: 6005000
• PubChem ID: 165741581
• Update Time: 2025-10-21

1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine
• [1-(2-tert-butylphenyl)-3,3-difluorocyclobutyl]methanamine
• EN300-1972887
• 2228945-10-4

• Inchi： 1S/C15H21F2N/c1-13(2,3)11-6-4-5-7-12(11)14(10-18)8-15(16,17)9-14/h4-7H,8-10,18H2,1-3H3
• InChI Key： NMEMSROSYKMHDX-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2C=CC=CC=2C(C)(C)C)C1)F

Computed Properties

• Exact Mass: 253.16420600g/mol
• Monoisotopic Mass: 253.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine

1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine: A Comprehensive Overview

The compound 1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine, with CAS No. 2228945-10-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a tert-butylphenyl group attached to a cyclobutane ring system that is further substituted with two fluorine atoms and a methanamine moiety. The combination of these structural elements contributes to its distinctive chemical properties and potential applications in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as palladium-catalyzed cross-coupling reactions and fluorination techniques. These methods have not only improved the yield and purity of the compound but also facilitated its scalability for industrial applications. The synthesis of 1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine involves a multi-step process that begins with the preparation of the tert-butylphenyl precursor, followed by cyclopropanation and subsequent fluorination steps to introduce the fluorine atoms at the 3-position of the cyclobutane ring.

The structural integrity of this compound is further enhanced by its rigid cyclobutane ring system, which plays a critical role in stabilizing the molecule's conformation. This rigidity is particularly advantageous in drug design, where maintaining specific molecular geometries is essential for achieving desired pharmacokinetic properties. Recent studies have demonstrated that the presence of the tert-butyl group significantly influences the compound's lipophilicity, while the fluorine atoms contribute to its electronic properties, making it a promising candidate for various therapeutic applications.

In terms of pharmacological activity, 1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine has shown potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins that are integral to numerous physiological processes. Preclinical studies have highlighted its ability to bind selectively to certain GPCR subtypes, suggesting its potential utility in treating conditions such as hypertension, inflammation, and neurodegenerative diseases. Furthermore, computational modeling studies have provided insights into its binding affinity and selectivity profiles, which are critical for optimizing its therapeutic potential.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. Its unique combination of rigidity and electronic properties makes it an attractive candidate for use in advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent research has focused on incorporating this compound into polymer networks to enhance their mechanical stability and electronic conductivity under various environmental conditions.

The continued exploration of 1-(2-tert-butylphenyl)-3,3-difluorocyclobutylmethanamine underscores its versatility as a chemical entity with broad applicability across multiple disciplines. As research progresses, it is anticipated that this compound will contribute significantly to both academic advancements and industrial innovations. Its integration into cutting-edge technologies and therapeutic strategies positions it as a key player in shaping future developments in chemistry and medicine.